![molecular formula C10H4Cl3F3N2O B2563935 5-(Trichloromethyl)-3-[3-(trifluoromethyl)phenyl]-1,2,4-oxadiazole CAS No. 1355170-74-9](/img/structure/B2563935.png)
5-(Trichloromethyl)-3-[3-(trifluoromethyl)phenyl]-1,2,4-oxadiazole
Description
5-(Trichloromethyl)-3-[3-(trifluoromethyl)phenyl]-1,2,4-oxadiazole is a chemical compound that has gained attention in scientific research due to its potential applications in various fields. This compound is also known as TCFO and has a molecular formula of C10H4Cl3F3N2O.
Scientific Research Applications
Synthesis and Chemical Properties
Synthesis Techniques
Innovative synthesis methods for oxadiazole derivatives, including 5-(Trichloromethyl)-3-[3-(trifluoromethyl)phenyl]-1,2,4-oxadiazole, have been explored to enhance yields and develop novel compounds with potential biological activities. Techniques such as ultrasound-promoted synthesis offer improved yields and shorter reaction times, demonstrating the versatility of oxadiazoles in chemical synthesis (Bretanha et al., 2011).
Chemical Reactivity
The reactivity of oxadiazole derivatives towards various unsaturated compounds has been investigated, highlighting their potential as building blocks for synthesizing a wide array of difluoromethylenated compounds (Yang et al., 2007). Moreover, novel condensing agents based on oxadiazole derivatives have been developed for the direct preparation of amides, esters, and polyamides under mild conditions, indicating their utility in polymer synthesis (Saegusa et al., 1989).
Biological Applications
Antimicrobial and Anticancer Properties
Oxadiazole derivatives exhibit significant biological activities, including antimicrobial and anticancer effects. Specific compounds have demonstrated activity against various cancer cell lines and microbial strains, underscoring their potential as therapeutic agents (Zhang et al., 2005). The structure-activity relationships (SAR) of these compounds are crucial for optimizing their biological efficacy.
Antimalarial Activity
Research into oxadiazole derivatives has also identified compounds with potent antimalarial activity, offering new avenues for the development of antimalarial drugs. The synthesis of specific oxadiazole derivatives has led to compounds with comparable activity to existing antimalarial agents, indicating the potential for new therapeutic options (Hutt et al., 1970).
properties
IUPAC Name |
5-(trichloromethyl)-3-[3-(trifluoromethyl)phenyl]-1,2,4-oxadiazole |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H4Cl3F3N2O/c11-9(12,13)8-17-7(18-19-8)5-2-1-3-6(4-5)10(14,15)16/h1-4H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PTPXSBQQTCKORO-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)C(F)(F)F)C2=NOC(=N2)C(Cl)(Cl)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H4Cl3F3N2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
331.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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